N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-butan-2-yl-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C12H19NO2S/c1-4-11(3)13-16(14,15)9-12-7-5-10(2)6-8-12/h5-8,11,13H,4,9H2,1-3H3
• InChI Key: DQOADKZAFLAZDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)CC1=CC=C(C=C1)C
• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol

Description

N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide is an organic compound with a complex structure that includes a butan-2-yl group, a 4-methylphenyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with butan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(butan-2-yl)-2-[(4-methylphenyl)amino]acetamide
• N-(butan-2-yl)-2-{[(4-methylphenyl)methyl]amino}acetamide

Uniqueness

N-(butan-2-yl)-1-(4-methylphenyl)methanesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.